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Compound of Interest

Compound Name: Dodecyl isobutyrate

Cat. No.: B1330305

Introduction

Dodecyl isobutyrate, also known as dodecyl 2-methylpropanoate, is a synthetic ester that has
carved a niche in the flavor and fragrance industry. Its unique organoleptic properties,
characterized by a subtle fruity and fatty profile, make it a valuable component in the creation
of complex flavor and aroma compositions. This technical guide provides an in-depth overview
of dodecyl isobutyrate, covering its physicochemical properties, synthesis, applications, and
the analytical and sensory evaluation methodologies relevant to its use. This document is
intended for researchers, chemists, and product development professionals in the flavor,
fragrance, and related industries.

Physicochemical Properties

Dodecyl isobutyrate is a colorless liquid with a faint, oily, and fruity aroma.[1] Its high
molecular weight and low vapor pressure contribute to its longevity and fixative properties in
fragrance formulations. A summary of its key physicochemical properties is presented in Table
1.

Table 1: Physicochemical Properties of Dodecyl Isobutyrate
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Property Value Reference
Molecular Formula C16H3202 [1]
Molecular Weight 256.43 g/mol [1]

CAS Number 6624-71-1 [11[2]
Appearance Colorless clear liquid (est.) [1]

Specific Gravity 0.854 - 0.860 @ 20°C [1]

Refractive Index

1.432 - 1.436 @ 20°C

[1]

Boiling Point

299.00 °C @ 760.00 mm Hg

[1]

Vapor Pressure

0.001 mmHg @ 25.00 °C (est.)

[1]

Flash Point 274.00 °F (134.44 °C) TCC [1]
- Soluble in alcohol; Insoluble in
Solubility [1]
water
logP (o/w) 6.743 (est.) [1]
FEMA Number 3452 [1][2]

Synthesis of Dodecyl Isobutyrate

The most common method for synthesizing dodecyl isobutyrate is through the Fischer

esterification of dodecanol (lauryl alcohol) with isobutyric acid, typically in the presence of an

acid catalyst. Alternatively, more reactive derivatives of isobutyric acid, such as isobutyryl

chloride or isobutyric anhydride, can be used.

Experimental Protocol: Fischer Esterification

Objective: To synthesize dodecyl isobutyrate from dodecanol and isobutyric acid.

Materials:

e Dodecanol

* |sobutyric acid
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 Sulfuric acid (concentrated, as catalyst)

o Toluene (for azeotropic removal of water)

e Sodium bicarbonate solution (5%, aqueous)

e Brine (saturated sodium chloride solution, aqueous)

e Anhydrous magnesium sulfate

o Dean-Stark apparatus

e Round-bottom flask

o Reflux condenser

e Heating mantle with magnetic stirrer

e Separatory funnel

 Rotary evaporator

Procedure:

e Reaction Setup: In a round-bottom flask equipped with a Dean-Stark apparatus, reflux
condenser, and magnetic stirrer, combine equimolar amounts of dodecanol and isobutyric
acid. Add toluene as a solvent.

o Catalysis: Slowly add a catalytic amount of concentrated sulfuric acid to the reaction mixture.

e Reflux: Heat the mixture to reflux. Water produced during the esterification will be
azeotropically removed with toluene and collected in the Dean-Stark trap. Continue the
reaction until the theoretical amount of water is collected.

o Work-up: Cool the reaction mixture to room temperature. Transfer the mixture to a
separatory funnel and wash sequentially with water, 5% sodium bicarbonate solution (to
neutralize the acid catalyst and any unreacted isobutyric acid), and brine.
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» Drying: Dry the organic layer over anhydrous magnesium sulfate.

» Solvent Removal: Filter to remove the drying agent and concentrate the filtrate using a rotary

evaporator to remove the toluene.

 Purification: The crude dodecyl isobutyrate can be further purified by vacuum distillation to

yield the final product.
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Caption: General workflow for the synthesis of dodecyl isobutyrate.
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Flavor and Fragrance Profile

Dodecyl isobutyrate is valued for its subtle and versatile organoleptic profile.
o Odor: It possesses a low-strength, faint odor described as oily, fatty, and fruity.[1]

o Flavor: The taste profile is not extensively detailed in publicly available literature, but its
applications suggest a character that complements fruity and savory notes.

Due to its low volatility, it functions as a modifier and fixative in fragrance compositions,
enhancing the longevity of more volatile top and middle notes. The recommended usage level
is up to 5.0% in the final fragrance concentrate.[1]

Applications in Flavor and Fragrance

Dodecyl isobutyrate is used as a flavoring and fragrance agent in a variety of consumer
products.

e Fragrances: Itis incorporated into perfumes, colognes, and personal care products like
soaps, lotions, and shampoos to impart a subtle fruity-fatty character and to improve the
overall stability and tenacity of the scent.

o Flavors: As a flavoring substance, it can be used in food products where a mild, fruity, and
slightly waxy note is desired. Its regulatory status includes a FEMA GRAS™ designation
(FEMA number 3452).[1][2]

Analytical Methods

The identification and quantification of dodecyl isobutyrate in complex matrices like essential
oils, fragrance compounds, and food products are typically performed using chromatographic
techniques.

Experimental Protocol: Gas Chromatography-Mass
Spectrometry (GC-MS) Analysis

Objective: To identify and quantify dodecyl isobutyrate in a sample.

Instrumentation:
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e Gas chromatograph coupled with a mass spectrometer (GC-MS)

e Capillary column suitable for flavor and fragrance analysis (e.g., DB-5ms, HP-5ms)

e Autosampler

Procedure:

o Sample Preparation: Dilute the sample containing dodecyl isobutyrate in a suitable solvent
(e.g., ethanol, hexane) to a concentration within the calibrated range of the instrument.

e GC Conditions:

o

Injector Temperature: 250°C

[¢]

Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min)

[e]

Oven Temperature Program: Start at a low temperature (e.g., 60°C), hold for a few
minutes, then ramp up to a final temperature (e.g., 280°C) at a controlled rate (e.g.,
5°C/min).

[¢]

Injection Mode: Split or splitless, depending on the concentration of the analyte.

e MS Conditions:

o lonization Mode: Electron lonization (El) at 70 eV

o Mass Range: Scan from m/z 40 to 400

o lon Source Temperature: 230°C

o Quadrupole Temperature: 150°C

o Data Analysis: Identify dodecyl isobutyrate by comparing its retention time and mass
spectrum with that of an authentic standard. Quantify using a calibration curve prepared from
standards of known concentrations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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